Cas no 114218-03-0 (2'-Deoxy Cytidine-2',2'-d2)

• Product name: 2'-Deoxy Cytidine-2',2'-d2
• CAS No: 114218-03-0
• MF: C₉H₁₃N₃O₄
• MW: 229.23
• CID: 5071573

2'-Deoxy Cytidine-2',2'-d2 Chemical and Physical Properties

Names and Identifiers

• 2'-Deoxy Cytidine-2',2'-d2

• Inchi： 1S/C9H13N3O4/c10-7-1-2-12(9(15)11-7)8-3-5(14)6(4-13)16-8/h1-2,5-6,8,13-14H,3-4H2,(H2,10,11,15)/t5-,6+,8+/m0/s1/i3D2
• InChI Key： CKTSBUTUHBMZGZ-PHQAARDISA-N
• SMILES： C1(=NC(N([C@H]2C([2H])([2H])[C@H](O)[C@@H](CO)O2)C=C1)=O)N

Additional information on 2'-Deoxy Cytidine-2',2'-d2

Research Brief on 2'-Deoxy Cytidine-2',2'-d2 (CAS: 114218-03-0) in Chemical Biology and Pharmaceutical Applications

The compound 2'-Deoxy Cytidine-2',2'-d2 (CAS: 114218-03-0) has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique isotopic labeling and potential applications in drug development, metabolic studies, and nucleic acid research. This deuterated analog of deoxycytidine serves as a critical tool for tracing metabolic pathways and understanding nucleotide dynamics in biological systems. Recent studies have explored its synthesis, stability, and incorporation into DNA strands, providing valuable insights for both basic research and therapeutic development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the enhanced metabolic stability of 2'-Deoxy Cytidine-2',2'-d2 compared to its non-deuterated counterpart. The research team observed that deuteration at the 2' position significantly reduced the rate of enzymatic degradation in human plasma samples, suggesting potential advantages for nucleoside-based therapeutics. This finding aligns with the broader pharmaceutical industry's growing interest in deuterated drugs as a strategy to improve pharmacokinetic properties.

In the field of NMR spectroscopy and structural biology, 2'-Deoxy Cytidine-2',2'-d2 has proven particularly valuable. Research groups have utilized this compound to study DNA-protein interactions with enhanced resolution, taking advantage of the deuterium's nuclear properties to simplify complex spectra. A recent Nature Methods paper highlighted its application in characterizing the binding dynamics of transcription factors, where the isotopic labeling allowed for precise tracking of molecular interactions without significant perturbation of the biological system.

The synthetic accessibility of 2'-Deoxy Cytidine-2',2'-d2 has also seen improvements, with several research teams reporting novel catalytic methods for its production. A 2024 publication in Organic Letters described an efficient enzymatic route using modified nucleoside phosphorylases, achieving high yields and excellent isotopic purity. These advancements in synthesis methodology are particularly relevant for scaling up production to meet the growing demand in both research and potential clinical applications.

Looking forward, the unique properties of 2'-Deoxy Cytidine-2',2'-d2 position it as a promising candidate for various biomedical applications. Ongoing clinical trials are investigating its potential as a component in antiviral therapies, where the deuterium substitution may confer resistance to enzymatic degradation while maintaining biological activity. Additionally, its use as a metabolic tracer continues to provide insights into nucleotide salvage pathways and their dysregulation in diseases such as cancer and viral infections.